Cas no 2137881-85-5 (6-Bromo-7-fluoro-1H-cinnolin-4-one)
6-Bromo-7-fluoro-1H-cinnolin-4-one Chemical and Physical Properties
Names and Identifiers
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- 6-Bromo-7-fluoro-1H-cinnolin-4-one
- 4(1H)-Cinnolinone, 6-bromo-7-fluoro-
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- Inchi: 1S/C8H4BrFN2O/c9-5-1-4-7(2-6(5)10)12-11-3-8(4)13/h1-3H,(H,12,13)
- InChI Key: ASZPNUQTWPXPNP-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(Br)C(F)=C2)C(=O)C=N1
6-Bromo-7-fluoro-1H-cinnolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-681492-0.05g |
6-bromo-7-fluoro-1,4-dihydrocinnolin-4-one |
2137881-85-5 | 0.05g |
$912.0 | 2023-03-11 | ||
| Enamine | EN300-681492-0.1g |
6-bromo-7-fluoro-1,4-dihydrocinnolin-4-one |
2137881-85-5 | 0.1g |
$956.0 | 2023-03-11 | ||
| Enamine | EN300-681492-0.25g |
6-bromo-7-fluoro-1,4-dihydrocinnolin-4-one |
2137881-85-5 | 0.25g |
$999.0 | 2023-03-11 | ||
| Enamine | EN300-681492-0.5g |
6-bromo-7-fluoro-1,4-dihydrocinnolin-4-one |
2137881-85-5 | 0.5g |
$1043.0 | 2023-03-11 | ||
| Enamine | EN300-681492-1.0g |
6-bromo-7-fluoro-1,4-dihydrocinnolin-4-one |
2137881-85-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-681492-2.5g |
6-bromo-7-fluoro-1,4-dihydrocinnolin-4-one |
2137881-85-5 | 2.5g |
$2127.0 | 2023-03-11 | ||
| Enamine | EN300-681492-5.0g |
6-bromo-7-fluoro-1,4-dihydrocinnolin-4-one |
2137881-85-5 | 5.0g |
$3147.0 | 2023-03-11 | ||
| Enamine | EN300-681492-10.0g |
6-bromo-7-fluoro-1,4-dihydrocinnolin-4-one |
2137881-85-5 | 10.0g |
$4667.0 | 2023-03-11 |
6-Bromo-7-fluoro-1H-cinnolin-4-one Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 6-Bromo-7-fluoro-1H-cinnolin-4-one
Comprehensive Overview of 6-Bromo-7-fluoro-1H-cinnolin-4-one (CAS No. 2137881-85-5): Properties, Applications, and Research Insights
6-Bromo-7-fluoro-1H-cinnolin-4-one (CAS No. 2137881-85-5) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This cinnolinone derivative combines a bromo-substituted aromatic ring with a fluorine atom at the 7-position, making it a versatile intermediate for drug discovery. Recent studies highlight its potential as a kinase inhibitor scaffold, particularly in oncology and inflammation-related pathways, aligning with the growing demand for targeted therapies.
The molecular structure of 6-Bromo-7-fluoro-1H-cinnolin-4-one features a cinnolin-4-one core, which is increasingly recognized for its bioisosteric properties with quinazoline and quinoline systems. Researchers are exploring its role in structure-activity relationship (SAR) studies, especially in modulating protein-protein interactions. A 2023 Journal of Medicinal Chemistry report emphasized its utility in developing ATP-competitive inhibitors, addressing the trending focus on precision medicine.
From a synthetic chemistry perspective, this compound serves as a critical building block for cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. Its halogenated cinnolinone structure enables efficient functionalization at multiple sites, a feature highly sought after in fragment-based drug design (FBDD). Current patent literature (e.g., WO2022155266) reveals its incorporation into BTK and EGFR inhibitors, reflecting industry efforts to combat drug resistance.
Environmental and regulatory considerations for CAS 2137881-85-5 follow standard protocols for fluorinated pharmaceutical intermediates. The compound's stability under physiological pH conditions (as documented in ACS Omega 2022) makes it suitable for prodrug development, coinciding with the pharmaceutical industry's push toward improved bioavailability. Analytical methods like LC-MS and 19F-NMR are typically employed for quality control, ensuring compliance with ICH guidelines.
Market intelligence indicates rising demand for 6-Bromo-7-fluoro-1H-cinnolin-4-one in Asia-Pacific contract research organizations (CROs), driven by oncology pipeline expansion. The compound's dual halogenation pattern offers distinct advantages in crystallography studies, supporting the structural biology boom fueled by cryo-EM advancements. Notably, its hydrogen bond acceptor capacity (calculated cLogP 1.82) positions it favorably for CNS drug development.
Emerging applications include its use as a fluorescent probe precursor in bioimaging, leveraging the fluorine atom's NMR sensitivity. Recent work published in Chemical Communications demonstrated its utility in designing PET tracer candidates, tapping into the molecular imaging market projected to reach $8.9 billion by 2027. The compound's metal coordination properties are also being investigated for catalytic applications in green chemistry.
Storage and handling recommendations for 2137881-85-5 emphasize protection from light and moisture, with typical shelf life exceeding 24 months at -20°C. Technical specifications often include ≥95% purity (HPLC) and detailed spectroscopic characterization data (IR, 1H/13C NMR). Suppliers increasingly provide custom synthetic protocols to accommodate scale-up needs, reflecting industry shifts toward flexible manufacturing solutions.
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